Cas no 1057670-96-8 (3-(2-Chloro-4-fluorophenyl)propanal)

• Product Name: 3-(2-Chloro-4-fluorophenyl)propanal
• CAS No: 1057670-96-8
• MF: C₉H₈ClFO
• MW: 186.610625267029
• CID: 4969636
• PubChem ID: 53403920
• Update Time: 2026-02-27

3-(2-Chloro-4-fluorophenyl)propanal Chemical and Physical Properties

Names and Identifiers

• 3-(2-chloro-4-fluorophenyl)propanal
• 3-(2'-Chloro-4'-fluorophenyl)propionaldehyde
• 3-(2-Chloro-4-fluorophenyl)propanal

• Inchi： 1S/C9H8ClFO/c10-9-6-8(11)4-3-7(9)2-1-5-12/h3-6H,1-2H2
• InChI Key： JXLJCXPSRHOYAZ-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1CCC=O)F

Computed Properties

• Exact Mass: 186.0247707g/mol
• Monoisotopic Mass: 186.0247707g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 152
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 17.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes